2-(Benzylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C19H22FN3O2S/c1-2-16-18(20)19(22-13-21-16)25-15-8-9-23(10-15)17(24)12-26-11-14-6-4-3-5-7-14/h3-7,13,15H,2,8-12H2,1H3
• InChI Key: LXGYGPUJOAAFFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CSCC3=CC=CC=C3)F
• Molecular Formula: C19H22FN3O2S
• Molecular Weight: 375.5 g/mol

Description

2-(Benzylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H22FN3O2S and its molecular weight is 375.46. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization Techniques

Organic compounds with complex structures, including those related to pyrimidinyl and pyrrolidinyl groups, often require sophisticated synthesis and characterization techniques. For instance, Huang et al. (2021) describe the synthesis of boric acid ester intermediates with benzene rings through a three-step substitution reaction. The structures of these compounds were confirmed using Fourier-transform infrared spectroscopy (FTIR), proton nuclear magnetic resonance (1H NMR), carbon-13 nuclear magnetic resonance (13C NMR), mass spectrometry, and X-ray diffraction, accompanied by density functional theory (DFT) calculations for molecular structure optimization and analysis of physicochemical properties (Huang et al., 2021).

Applications in Material Science and Chemistry

Research in material science and chemistry often explores the synthesis of heterocyclic compounds due to their potential applications in creating new materials and chemical reactions. For example, Almansa et al. (2008) developed a novel reaction for the synthesis of pyrazolo[3,4-b]pyridines from ketones, aldehydes, and 3-aminopyrazole, showcasing the versatility of this approach in preparing bicyclic systems, which could be relevant for materials science and combinatorial chemistry applications (Almansa et al., 2008).

Environmental and Biological Studies

Compounds similar in complexity to "2-(Benzylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone" are also studied for their environmental and biological effects. Chen et al. (2008) investigated the genotoxic effects of methyl-tert-butyl ether (MTBE) and benzene, toluene, ethylbenzene, and xylene (BTEX) on human lymphocytes using the comet assay, demonstrating the importance of understanding the biological interactions of synthetic compounds (Chen et al., 2008).